Cas no 56308-72-6 (Benzene, 4-bromo-2-fluoro-1-(heptyloxy)-)
56308-72-6 structure
Product Name:Benzene, 4-bromo-2-fluoro-1-(heptyloxy)-
CAS No:56308-72-6
MF:C13H18BrFO
MW:289.18382692337
CID:349264
PubChem ID:19430934
Update Time:2025-04-19
Benzene, 4-bromo-2-fluoro-1-(heptyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 4-bromo-2-fluoro-1-(heptyloxy)-
- 4-bromo-2-fluoro-1-heptoxybenzene
- DTXSID80598758
- 56308-72-6
- 4-BROMO-2-FLUORO-1-(HEPTYLOXY)BENZENE
- SCHEMBL8773981
-
- Inchi: 1S/C13H18BrFO/c1-2-3-4-5-6-9-16-13-8-7-11(14)10-12(13)15/h7-8,10H,2-6,9H2,1H3
- InChI Key: JNRDBMCNNNBVCK-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)F)OCCCCCCC
Computed Properties
- Exact Mass: 288.05254
- Monoisotopic Mass: 288.05251g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 4-bromo-2-fluoro-1-(heptyloxy)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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